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Compound of Interest

Compound Name: Disodium glutarate

Cat. No.: B076919 Get Quote

The Chemical Identity and Database
Significance of Disodium Glutarate
A comprehensive technical guide for researchers, scientists, and drug development

professionals on the properties, synthesis, analysis, and applications of Disodium Glutarate,

CAS Number 13521-83-0.

Disodium glutarate, identified by the Chemical Abstracts Service (CAS) number 13521-83-0,

is the sodium salt of the dicarboxylic acid, glutaric acid.[1][2][3][4] This compound holds a

significant position in various chemical databases due to its diverse applications across the

food industry, pharmaceuticals, and biochemical research. Its high water solubility and specific

chemical properties make it a valuable ingredient in a multitude of formulations and a key

subject of study in metabolic and proteomic research.[1] This guide provides an in-depth

overview of disodium glutarate, including its chemical properties, detailed experimental

protocols for its synthesis and analysis, and its role in biological pathways and experimental

workflows.

Core Chemical and Physical Properties
Disodium glutarate is a white to off-white crystalline solid that is highly soluble in water.[2][5]

Its chemical and physical properties are summarized in the table below, providing a clear

reference for laboratory and industrial applications.
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Property Value Reference

CAS Number 13521-83-0 [1][2][3][4]

Molecular Formula C₅H₆Na₂O₄ [1][2]

Molecular Weight 176.08 g/mol [1][2]

IUPAC Name disodium;pentanedioate [1]

Synonyms
Glutaric acid disodium salt,

Sodium glutarate
[2][3][4]

Appearance
White to almost white

powder/crystal
[2][3]

Purity >99.0% (by Titration) [2][3]

Solubility Highly soluble in water [1]

Storage Temperature

Room temperature,

recommended <15°C in a cool,

dark place

[2][4]

Significance and Applications in Chemical
Databases and Research
The importance of disodium glutarate is documented across numerous chemical databases,

reflecting its wide-ranging utility:

Food Industry: It is utilized as a flavor enhancer and acidity regulator, contributing to the

umami taste profile in various food products.[1]

Pharmaceuticals: In drug formulations, it serves as an excipient, aiding in the solubility and

stability of active pharmaceutical ingredients.[1]

Biochemical Research: Due to its pH-stabilizing properties, it is employed as a buffer

component in biochemical assays.[1][6] It also acts as a chaotropic agent, disrupting non-

covalent interactions to unfold proteins for analysis in proteomics research.[1]
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Cosmetics and Personal Care: It functions as a buffering and chelating agent in skincare and

cleaning products, maintaining pH stability and enhancing cleaning efficiency.[5]

Industrial Applications: Disodium glutarate serves as a monomer for the synthesis of

biodegradable polyesters and polyamides.[6]

Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of disodium glutarate are

crucial for its effective application in research and development.

Synthesis of Disodium Glutarate by Neutralization
The most common and straightforward method for synthesizing disodium glutarate is through

the neutralization of glutaric acid with sodium hydroxide.[1]

Materials:

Glutaric acid (C₅H₈O₄)

Sodium hydroxide (NaOH)

Deionized water

Ethanol

Magnetic stirrer and stir bar

Heating mantle or hot plate

pH meter or pH indicator strips

Reaction flask

Burette

Crystallization dish

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.researchgate.net/figure/Flow-chart-of-glutamate-metabolic-pathways-in-Mueller-cells-The-scheme-highlights-major_fig1_51492766
https://www.benchchem.com/product/b076919?utm_src=pdf-body
https://www.researchgate.net/figure/Experimental-workflow-of-sample-processing-according-to-the-single-pot_fig1_360863902
https://www.benchchem.com/product/b076919?utm_src=pdf-body
https://www.benchchem.com/product/b076919?utm_src=pdf-body
https://www.benchchem.com/product/b076919?utm_src=pdf-body
https://www.researchgate.net/figure/Schematic-representation-of-the-metabolic-pathway-for-glutarate-production-flux_fig1_351466795
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolution of Glutaric Acid: In a reaction flask, dissolve a known quantity of glutaric acid in a

minimal amount of deionized water with stirring. Gentle heating may be applied to facilitate

dissolution.

Preparation of Sodium Hydroxide Solution: Prepare a standardized solution of sodium

hydroxide in deionized water. The molar ratio of glutaric acid to sodium hydroxide should be

1:2 for complete neutralization.[1]

Neutralization: Slowly add the sodium hydroxide solution to the glutaric acid solution from a

burette while continuously monitoring the pH. Maintain the temperature of the reaction

mixture as needed. The endpoint of the neutralization is reached when the pH of the solution

becomes neutral (pH ~7.0).

Concentration: Once neutralization is complete, the resulting solution of disodium glutarate
can be concentrated by evaporating a portion of the water under reduced pressure or gentle

heating.

Crystallization: Allow the concentrated solution to cool slowly to room temperature, followed

by further cooling in an ice bath to induce crystallization.

Isolation and Drying: Collect the formed crystals by vacuum filtration and wash them with a

small amount of cold ethanol to remove any remaining impurities. Dry the purified disodium
glutarate crystals in a desiccator or a vacuum oven at a low temperature.

Purification by Recrystallization
For higher purity, the synthesized disodium glutarate can be further purified by

recrystallization.

Materials:

Crude disodium glutarate

Deionized water

Ethanol

Erlenmeyer flasks
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Heating source

Buchner funnel and filter paper

Vacuum flask

Procedure:

Dissolution: In an Erlenmeyer flask, dissolve the crude disodium glutarate in a minimum

amount of hot deionized water.

Hot Filtration (if necessary): If any insoluble impurities are present, perform a hot filtration to

remove them.

Cooling and Crystallization: Allow the hot, saturated solution to cool slowly to room

temperature. The slow cooling promotes the formation of larger, purer crystals. Further

cooling in an ice bath can maximize the yield.

Crystal Collection: Collect the purified crystals by vacuum filtration using a Buchner funnel.

Washing: Wash the crystals with a small amount of cold ethanol to remove any soluble

impurities adhering to the crystal surface.

Drying: Dry the purified crystals to a constant weight.

HPLC Analysis of Disodium Glutarate
High-Performance Liquid Chromatography (HPLC) is a common technique for assessing the

purity of disodium glutarate and quantifying it in various matrices.

Instrumentation:

HPLC system with a UV detector

Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Reagents:

Acetonitrile (HPLC grade)
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Water (HPLC grade)

Phosphoric acid or a suitable buffer for pH adjustment

Chromatographic Conditions (Example):

Mobile Phase: A gradient of an aqueous buffer (e.g., 20 mM phosphate buffer, pH adjusted to

2.5 with phosphoric acid) and acetonitrile.

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: 30 °C

Detection Wavelength: 210 nm (as carboxyl groups have some UV absorbance around this

wavelength).[6]

Procedure:

Standard Preparation: Prepare a stock solution of high-purity disodium glutarate in

deionized water. From this stock, prepare a series of calibration standards of known

concentrations.

Sample Preparation: Dissolve the disodium glutarate sample in deionized water to a

concentration within the calibration range. Filter the sample through a 0.45 µm syringe filter

before injection.

Analysis: Inject the standards and samples onto the HPLC system.

Quantification: Create a calibration curve by plotting the peak area of the standards against

their concentration. Determine the concentration of disodium glutarate in the sample by

interpolating its peak area from the calibration curve.

Visualizing Workflows and Pathways
Diagrams are essential for understanding the logical flow of experimental procedures and the

complex interactions within biological pathways.
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Synthesis and Purification Workflow
The following diagram illustrates the workflow for the synthesis and purification of disodium
glutarate.
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Workflow for Disodium Glutarate Synthesis and Purification.
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Role in Proteomics: An Experimental Workflow
Disodium glutarate's function as a chaotropic agent is pivotal in proteomics for protein

solubilization and denaturation prior to analysis.

Sample Preparation Analysis

Cell Lysis Protein Extraction Solubilization & Denaturation
(with Disodium Glutarate)

Enzymatic Digestion
(e.g., Trypsin)

Peptide Separation
(e.g., LC)

Mass Spectrometry
(MS/MS) Data Analysis & Protein ID

Click to download full resolution via product page

Experimental workflow in proteomics using disodium glutarate.

Glutarate Metabolism Pathway
Glutarate is an intermediate in the metabolism of amino acids such as lysine and tryptophan.

The following diagram provides a simplified overview of a metabolic pathway involving

glutarate.
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Simplified metabolic pathway involving glutarate intermediates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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